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molecular formula C10H5BrClN3O3S B8471437 N-(5-Bromo-thiazol-2-yl)-4-chloro-3-nitro-benzamide

N-(5-Bromo-thiazol-2-yl)-4-chloro-3-nitro-benzamide

Cat. No. B8471437
M. Wt: 362.59 g/mol
InChI Key: OKAXPSXFWYSWRM-UHFFFAOYSA-N
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Patent
US07910595B2

Procedure details

A solution of 4-chloro-3-nitrobenzoyl chloride (1.539 g, 7.694 mmol) in anhydrous pyridine (40 mL) was treated with 2-amino-5-bromothiazole monohydrobromide (2.00 g, 7.694 mmol), and the reaction stirred under a nitrogen atmosphere at room temperature for 18 hours. The solvent was removed by rotary evaporation in vacuo and the oil dried on hi-vacuum. The residue was taken up in ethyl acetate (150 mL) and washed with water (4×50 mL) and brine (50 mL), then dried the organic phase over anhydrous sodium sulfate, filtered, and concentrated in vacuo. Trituration with 6% ethyl acetate/methylene chloride afforded the title compound as a pinkish-tan solid (1.92 g, 69%).
Name
4-chloro-3-nitrobenzoyl chloride
Quantity
1.539 g
Type
reactant
Reaction Step One
Name
2-amino-5-bromothiazole monohydrobromide
Quantity
2 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
40 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
69%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:10]=[CH:9][C:5]([C:6](Cl)=[O:7])=[CH:4][C:3]=1[N+:11]([O-:13])=[O:12].Br.[NH2:15][C:16]1[S:17][C:18]([Br:21])=[CH:19][N:20]=1>N1C=CC=CC=1>[Br:21][C:18]1[S:17][C:16]([NH:15][C:6](=[O:7])[C:5]2[CH:9]=[CH:10][C:2]([Cl:1])=[C:3]([N+:11]([O-:13])=[O:12])[CH:4]=2)=[N:20][CH:19]=1 |f:1.2|

Inputs

Step One
Name
4-chloro-3-nitrobenzoyl chloride
Quantity
1.539 g
Type
reactant
Smiles
ClC1=C(C=C(C(=O)Cl)C=C1)[N+](=O)[O-]
Name
2-amino-5-bromothiazole monohydrobromide
Quantity
2 g
Type
reactant
Smiles
Br.NC=1SC(=CN1)Br
Name
pyridine
Quantity
40 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction stirred under a nitrogen atmosphere at room temperature for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was removed by rotary evaporation in vacuo
CUSTOM
Type
CUSTOM
Details
the oil dried on hi-vacuum
WASH
Type
WASH
Details
washed with water (4×50 mL) and brine (50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried the organic phase over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 18 h
Name
title compound
Type
product
Smiles
BrC1=CN=C(S1)NC(C1=CC(=C(C=C1)Cl)[N+](=O)[O-])=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.92 g
YIELD: PERCENTYIELD 69%
YIELD: CALCULATEDPERCENTYIELD 68.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.